Cas no 1275724-61-2 (2-(oxan-4-yl)methylcyclopentan-1-ol)

• Product Name: 2-(oxan-4-yl)methylcyclopentan-1-ol
• CAS No: 1275724-61-2
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5565668
• PubChem ID: 62386460
• Update Time: 2025-05-19

2-(oxan-4-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-[(tetrahydro-2H-pyran-4-yl)methyl]-
• 2-(oxan-4-yl)methylcyclopentan-1-ol

• Inchi： 1S/C11H20O2/c12-11-3-1-2-10(11)8-9-4-6-13-7-5-9/h9-12H,1-8H2
• InChI Key： NMDJIZUPSHQHCN-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1CC1CCOCC1

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 292.4±8.0 °C(Predicted)
• pka: 15.27±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(oxan-4-yl)methylcyclopentan-1-ol

Introduction to 2-(oxan-4-yl)methylcyclopentan-1-ol (CAS No: 1275724-61-2)

2-(oxan-4-yl)methylcyclopentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1275724-61-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentanone core linked to an ethylene glycol-derived moiety, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both a cycloalkyl and an alkoxy group makes it a versatile scaffold for further chemical modifications and functionalization, which are crucial in drug discovery processes.

The structural framework of 2-(oxan-4-yl)methylcyclopentan-1-ol consists of a cyclopentane ring substituted at the 1-position with a hydroxyl group, while the 4-position of the cyclohexane ring is connected to a methylene group derived from an ethylene glycol backbone. This configuration imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The compound’s solubility profile and stability under different conditions have been extensively studied, revealing its potential as an intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel scaffolds that can mimic natural products or bioactive molecules. 2-(oxan-4-yl)methylcyclopentan-1-ol fits well within this paradigm, as its structure can be modified to explore new pharmacophores. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The compound’s ability to undergo selective functionalization has opened up avenues for creating libraries of analogs with tailored biological activities.

One of the most compelling aspects of 2-(oxan-4-yl)methylcyclopentan-1-ol is its role in medicinal chemistry. The cyclohexane ring provides a rigid core that can be exploited to optimize binding interactions with biological targets. Additionally, the presence of both hydroxyl and ether functionalities allows for hydrogen bonding and dipole-dipole interactions, which are critical for drug-receptor affinity. These features have prompted investigations into its potential as a lead compound for small-molecule drugs targeting neurological disorders.

The synthesis of 2-(oxan-4-yl)methylcyclopentan-1-ol has been optimized through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of cyclopentanone with ethylene oxide followed by selective reduction and functionalization. Advances in catalytic methods have further refined these processes, enabling the production of high-purity material suitable for downstream applications. These synthetic developments underscore the compound’s feasibility as a building block in industrial-scale pharmaceutical manufacturing.

Recent studies have also explored the pharmacokinetic properties of derivatives of 2-(oxan-4-yl)methylcyclopentan-1-ol. By incorporating fluorine or other heteroatoms into the structure, researchers have been able to modulate metabolic stability and bioavailability. Such modifications are essential for improving drug-like properties, ensuring that compounds reach their intended targets in therapeutic doses without rapid degradation. The flexibility offered by this scaffold has made it particularly valuable in hit-to-lead optimization campaigns.

The computational modeling of 2-(oxan-4-yl)methylcyclopentan-1-ol has provided insights into its molecular interactions at a quantum mechanical level. These simulations have helped predict binding affinities and identify key residues involved in receptor recognition. By leveraging machine learning algorithms, researchers have been able to accelerate the design process by prioritizing promising analogs based on their predicted binding profiles. This integration of computational chemistry with experimental validation has significantly enhanced the efficiency of drug discovery programs.

In conclusion,2-(oxan-4-ylmethylcyclopentan -1 -ol (CAS No: 1275724 -61 -2) represents a promising candidate for further exploration in medicinal chemistry and chemical biology. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.